Cas no 2825007-66-5 (6-methanesulfonyl-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione)

• Product Name: 6-methanesulfonyl-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
• CAS No: 2825007-66-5
• MF: C₁₀H₁₁N₃O₄S
• MW: 269.277040719986
• CID: 5953214
• PubChem ID: 165796272
• Update Time: 2025-06-03

6-methanesulfonyl-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• EN300-37443480
• 6-methanesulfonyl-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
• 2825007-66-5
• 1,3-dimethyl-6-methylsulfonylpyrido[2,3-d]pyrimidine-2,4-dione

• Inchi： 1S/C10H11N3O4S/c1-12-8-7(9(14)13(2)10(12)15)4-6(5-11-8)18(3,16)17/h4-5H,1-3H3
• InChI Key： QQHUFLNCTRNULW-UHFFFAOYSA-N
• SMILES： S(C)(C1=CN=C2C(C(N(C)C(N2C)=O)=O)=C1)(=O)=O

Computed Properties

• Exact Mass: 269.04702701g/mol
• Monoisotopic Mass: 269.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 96Ų

Additional information on 6-methanesulfonyl-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

Introduction to 6-methanesulfonyl-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 2825007-66-5)

6-methanesulfonyl-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrido[2,3-d]pyrimidine scaffold, a structural motif known for its broad spectrum of biological activities. The presence of a methanesulfonyl group and specific substitution patterns at the 1 and 3 positions enhances its pharmacological potential, making it a valuable candidate for further exploration in drug discovery and development.

The chemical structure of 6-methanesulfonyl-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 2825007-66-5) consists of a fused pyridopyrimidine ring system with functional groups that contribute to its unique reactivity and biological interactions. The methanesulfonyl moiety at the 6-position introduces a polar and electron-withdrawing effect, which can modulate the compound's solubility and binding affinity to biological targets. Additionally, the dimethyl substitutions at the 1 and 3 positions further influence the electronic properties of the molecule, potentially enhancing its interaction with enzymes or receptors involved in disease pathways.

In recent years, there has been growing interest in pyrido[2,3-d]pyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. For instance, derivatives of this scaffold have been investigated for their ability to inhibit tyrosine kinases, which are key players in signal transduction pathways that drive cell proliferation and survival. The 6-methanesulfonyl-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 2825007-66-5) is being explored as a potential lead compound in this context.

One of the most compelling aspects of this compound is its potential to act as a scaffold for structure-based drug design. The rigid pyrido[2,3-d]pyrimidine core provides a stable framework that can be modified to optimize binding interactions with biological targets. The methanesulfonyl group serves as a handle for further derivatization, allowing chemists to fine-tune the pharmacophore for improved potency and selectivity. This flexibility makes 6-methanesulfonyl-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 2825007-66-5) an attractive candidate for high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Recent studies have highlighted the importance of optimizing solubility and metabolic stability in drug candidates. The methanesulfonyl group in this compound contributes to its solubility in polar solvents while maintaining sufficient lipophilicity for membrane permeability. This balance is crucial for ensuring adequate bioavailability following oral administration. Furthermore，the dimethyl substitutions at the 1 and 3 positions enhance metabolic stability by reducing susceptibility to enzymatic degradation. These features make 6-methanesulfonyl-1，3 dimethyl -1 H， 2 H， 3 H， 4 H - pyrido [ 2 ， 3 d ] pyrimidine - 2 ， 4 - dione ( CAS No . 2825007 -66 -5 ) a promising candidate for further development.

The synthesis of 6-methanesulfonyl -1， 3 dimethyl -1 H， 2 H， 3 H， 4 H - pyrido [ 2 ， 3 d ] pyrimidine - 2 ， 4 - dione ( CAS No .2825007 -66 -5 ) involves multi-step organic transformations that require precise control over reaction conditions. Key steps include condensation reactions to form the pyridopyrimidine core， followed by functionalization with the methanesulfonyl group and dimethyl substituents。 Advanced synthetic techniques such as transition-metal-catalyzed coupling reactions have been employed to improve yield and purity。 These methods align with modern pharmaceutical manufacturing standards， ensuring scalability for future clinical applications。

From a medicinal chemistry perspective， the structural features of this compound make it an intriguing candidate for further investigation。 The presence of both electrophilic and nucleophilic centers allows for diverse chemical modifications， enabling optimization of key pharmacokinetic properties。 Additionally， computational modeling studies have suggested that this scaffold can effectively bind to target proteins through multiple interactions， including hydrogen bonding and hydrophobic effects。 These insights are guiding efforts to design more potent and selective analogs。

In conclusion， 6-methanesulfonyl -1， 3 dimethyl -1 H， 2 H， 3 H， 4 H - pyrido [ 2 ， 3 d ] pyrimidine - 2 ， 4 - dione ( CAS No .2825007 -66 -5 ) represents a significant advancement in the development of novel pharmaceutical agents。 Its unique structural features， combined with promising preclinical data， position it as a valuable asset in ongoing drug discovery efforts。 As research continues to uncover new therapeutic applications for pyrido[23d]pyrimidine derivatives， compounds like this are poised to play a pivotal role in addressing unmet medical needs。